Cas no 5571-08-4 (Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1))

Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1) structure
5571-08-4 structure
Product Name:Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1)
CAS No:5571-08-4
MF:C14H14N2O
MW:226.273763179779
CID:382624
PubChem ID:2750506
Update Time:2025-04-19

Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[4,5-dichloro-3,6-dihydro-2-(1-methylethyl)-3,6-dioxo-1(2H)-pyridazinyl]-,2-(diethylamino)ethyl ester, hydrochloride (1:1)
    • 4,4'-Diaminodesoxybenzoin
    • 5571-08-4
    • DTXSID60372811
    • 4,4'-diaminodeoxybenzoin
    • WYGUXCCGRTYISY-UHFFFAOYSA-N
    • SCHEMBL1879336
    • AKOS004901118
    • Inchi: 1S/C14H14N2O/c15-12-5-1-10(2-6-12)9-14(17)11-3-7-13(16)8-4-11/h1-8H,9,15-16H2
    • InChI Key: WYGUXCCGRTYISY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 226.111
  • Monoisotopic Mass: 226.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 1.215
  • Boiling Point: 477.4°Cat760mmHg
  • Flash Point: 242.5°C
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